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Compound of Interest

Compound Name: MEG hemisulfate

Cat. No.: B1663031 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical compounds like

Mercaptoethylguanidine (MEG) hemisulfate. This document provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a secure

and efficient research environment.

Personal Protective Equipment (PPE) and Handling
When working with MEG hemisulfate, adherence to proper personal protective equipment

protocols is mandatory to minimize exposure and ensure personal safety. The compound is a

combustible solid and should be handled with care in a well-ventilated area.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or eyeshields are required to protect against dust

particles and potential splashes.

Hand Protection: Chemical-resistant gloves are essential.

Respiratory Protection: A NIOSH-approved N95 respirator is recommended to prevent

inhalation of dust.
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Proper storage is crucial to maintain the integrity and stability of MEG hemisulfate and to

prevent hazardous situations.

Parameter Recommendation

Storage Temperature 2-8°C

Storage Conditions Store in a desiccated environment.

Classification Combustible Solid

Handling Workflow:

The following diagram outlines the procedural workflow for the safe handling of MEG
hemisulfate, from preparation to post-handling procedures.
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Preparation Handling Post-Handling

Don Appropriate PPE Ensure Proper Ventilation Weigh MEG Hemisulfate Perform Experimental Procedure Decontaminate Work Area Dispose of Waste Doff and Dispose of PPE Wash Hands Thoroughly

Laboratory Waste Generated

Does it contain
MEG Hemisulfate?

Segregate as
'Guanidine Compound Waste'

Yes

Follow General Lab
Waste Procedures

No

Consult Institutional
EHS for Disposal

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Logistics for Handling MEG
Hemisulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663031#personal-protective-equipment-for-
handling-meg-hemisulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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